Cas no 550400-11-8 (1-bromo-5-fluoro-4-methoxy-2-methylbenzene)

• Product Name: 1-bromo-5-fluoro-4-methoxy-2-methylbenzene
• CAS No: 550400-11-8
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD16658746
• CID: 2120599
• PubChem ID: 22728213
• Update Time: 2025-10-28

1-bromo-5-fluoro-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-fluoro-4-methoxy-2-methylbenzene
• Benzene, 1-bromo-5-fluoro-4-methoxy-2-methyl-
• SCHEMBL570312
• DTXSID901266749
• MFCD16658746
• 4-Bromo-2-fluoro-5-methylanisole
• 2-Bromo-4-fluoro-5-methoxytoluene
• 550400-11-8
• CS-0192199
• A1-21108
• DB-311969
• SY365000
• E91210
• IVPVTTXBBADNFC-UHFFFAOYSA-N
• AXA40011

• MDL： MFCD16658746
• Inchi： 1S/C8H8BrFO/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,1-2H3
• InChI Key： IVPVTTXBBADNFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)OC)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-5-fluoro-4-methoxy-2-methylbenzene

1-Bromo-5-fluoro-4-methoxy-2-methylbenzene (CAS No. 550400-11-8): A Versatile Intermediate in Modern Organic Synthesis

1-Bromo-5-fluoro-4-methoxy-2-methylbenzene (CAS 550400-11-8) is a highly valuable halogenated aromatic compound that has gained significant attention in pharmaceutical and materials science research. This brominated fluorobenzene derivative serves as a crucial building block for the synthesis of various advanced organic molecules, particularly in the development of novel drug candidates and specialty chemicals.

The molecular structure of 1-bromo-5-fluoro-4-methoxy-2-methylbenzene features three strategically positioned substituents: a bromine atom at position 1, a fluorine atom at position 5, and a methoxy group at position 4, with an additional methyl group at position 2. This unique arrangement of electron-withdrawing and electron-donating groups makes it an exceptionally versatile intermediate for cross-coupling reactions and nucleophilic aromatic substitutions, which are fundamental transformations in modern organic chemistry.

Recent trends in chemical research highlight growing interest in fluorinated aromatic compounds like 1-bromo-5-fluoro-4-methoxy-2-methylbenzene, particularly due to their applications in medicinal chemistry. The presence of both fluorine and bromine atoms in this compound allows for selective functionalization, making it valuable for creating PET radiotracers and pharmaceutical intermediates. Many researchers are actively investigating its potential in developing new kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, 550400-11-8 offers several advantages. The bromine atom serves as an excellent leaving group for metal-catalyzed coupling reactions, while the fluorine atom enhances the compound's metabolic stability in potential drug candidates. The methoxy group provides additional sites for further derivatization through demethylation or ether cleavage reactions. These features make it particularly useful in structure-activity relationship (SAR) studies during drug discovery.

The compound's physical properties include a molecular weight of 219.06 g/mol and typical characteristics of brominated aromatic compounds, such as moderate solubility in organic solvents like dichloromethane, THF, and ethyl acetate. Its stability under normal storage conditions makes it convenient for laboratory use, though proper handling procedures should always be followed when working with halogenated compounds.

In material science applications, 1-bromo-5-fluoro-4-methoxy-2-methylbenzene has shown promise as a precursor for liquid crystal materials and organic electronic components. The combination of fluorine and methoxy substituents can influence the electronic properties of conjugated systems, making it interesting for developing new organic semiconductors and photovoltaic materials.

Market analysis indicates steady demand for halogenated benzene derivatives like 550400-11-8, particularly from pharmaceutical and specialty chemical manufacturers. The growing focus on fluorine-containing drugs (which currently represent about 20-30% of all pharmaceuticals) has increased interest in such building blocks. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, suitable for most research applications.

Environmental and safety considerations for 1-bromo-5-fluoro-4-methoxy-2-methylbenzene follow standard protocols for handling halogenated aromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during laboratory use. The compound should be stored away from strong oxidizers and in properly labeled containers.

Recent publications have demonstrated innovative uses of 1-bromo-5-fluoro-4-methoxy-2-methylbenzene in palladium-catalyzed cross-coupling reactions, particularly in the synthesis of biaryl compounds with potential biological activity. Its application in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations has been particularly noteworthy in medicinal chemistry research.

For researchers considering 550400-11-8 for their projects, it's important to note that the compound's reactivity can be fine-tuned by the choice of reaction conditions. The fluorine atom's ortho-directing effects and the bromine atom's leaving group ability create multiple possibilities for selective functionalization, making it a versatile tool in multistep organic synthesis.

Quality control parameters for 1-bromo-5-fluoro-4-methoxy-2-methylbenzene typically include HPLC or GC analysis to verify purity, along with 1H NMR and 13C NMR spectroscopy for structural confirmation. The compound's characteristic NMR signals can serve as valuable references for researchers working with similar polyhalogenated aromatic systems.

Future research directions for this compound may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The increasing demand for fluorine-containing materials in various industries suggests that 1-bromo-5-fluoro-4-methoxy-2-methylbenzene will continue to be an important intermediate in synthetic chemistry.

When sourcing 550400-11-8, researchers should verify the supplier's quality certifications and analytical data. Many manufacturers now provide detailed spectroscopic data and certificates of analysis, which are essential for reproducibility in synthetic applications. The compound is typically available in research quantities ranging from grams to kilograms.

In conclusion, 1-bromo-5-fluoro-4-methoxy-2-methylbenzene represents a valuable tool in the synthetic chemist's repertoire, offering multiple avenues for molecular diversification. Its combination of halogen and alkoxy substituents makes it particularly useful for creating complex molecular architectures in pharmaceutical and materials science research. As the chemical industry continues to emphasize structure diversification and atom-efficient synthesis, compounds like 550400-11-8 will likely see expanded applications in cutting-edge research.